Cas no 1226149-93-4 (2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid)
1226149-93-4 structure
Product Name:2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid
CAS No:1226149-93-4
MF:C14H13NO2
MW:227.258523702621
CID:2618053
PubChem ID:52983894
Update Time:2025-04-21
2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid
- 1226149-93-4
- 2-(3,5-Dimethylphenyl)nicotinic acid, 95%
- MFCD16314259
- DTXSID40680749
- 2-(3,5-DIMETHYLPHENYL)NICOTINIC ACID
-
- Inchi: 1S/C14H13NO2/c1-9-6-10(2)8-11(7-9)13-12(14(16)17)4-3-5-15-13/h3-8H,1-2H3,(H,16,17)
- InChI Key: WETLDURMEKSIMZ-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CN=C1C1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 227.094628657Da
- Monoisotopic Mass: 227.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2Ų
2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1226149-93-4 (2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid) Related Products
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